molecular formula C23H26N4O2 B2738298 2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide CAS No. 1286733-18-3

2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide

Cat. No. B2738298
CAS RN: 1286733-18-3
M. Wt: 390.487
InChI Key: PXOQIXJIIAYOLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide, also known as MOTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MOTA is a pyrazole-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Studies on pyrazole-acetamide derivatives and their coordination complexes with metals like Co(II) and Cu(II) show significant antioxidant activities. These complexes exhibit various hydrogen bonding interactions leading to supramolecular architectures. Such compounds could be pivotal in developing new antioxidant agents and exploring the self-assembly process in coordination chemistry (Chkirate et al., 2019).

Antimicrobial and Antifungal Applications

The synthesis of acetamide derivatives with morpholine components has shown promising results in antimicrobial and antifungal screenings. These compounds, through various structural modifications, exhibit activity against a wide range of microbial species, indicating their potential use in developing new antimicrobial and antifungal agents (Gul et al., 2017).

Anticonvulsant Effects

Benzothiazole derivatives incorporating acetamide and morpholine pharmacophores have been identified as promising anticonvulsant agents. These findings could be instrumental in the development of new treatments for epilepsy and related disorders (Amir et al., 2012).

Alzheimer's Disease Therapy

Pyrano[3,4-b]pyridine derivatives, specifically those incorporating piperazinyl and morpholino acetamides, have been recognized as potent inhibitors of acetylcholinesterase and amyloid β aggregation, suggesting a multifaceted therapeutic approach against Alzheimer's disease (Umar et al., 2019).

Corrosion Inhibition

Pyrazoline derivatives have been explored for their effectiveness as corrosion inhibitors for mild steel in acidic media. These compounds, through adsorption on the steel surface, significantly reduce corrosion, highlighting their potential application in industrial settings to protect against acid attack (Lgaz et al., 2018).

properties

IUPAC Name

N-(4-methylphenyl)-2-[4-(2-methylphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N4O2/c1-17-7-9-19(10-8-17)24-22(28)16-27-15-21(20-6-4-3-5-18(20)2)23(25-27)26-11-13-29-14-12-26/h3-10,15H,11-14,16H2,1-2H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXOQIXJIIAYOLT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC=CC=C4C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.